Cas no 88343-09-3 (Quinoline, 1,2,3,4-tetrahydro-1-methyl-6-(2-propenyl)-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-1-methyl-6-(2-propenyl)-
• CAS No: 88343-09-3
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 636419
• PubChem ID: 12735170
• Update Time: 2025-04-19

Quinoline, 1,2,3,4-tetrahydro-1-methyl-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-methyl-6-(2-propenyl)-
• 1-methyl-6-prop-2-enyl-3,4-dihydro-2H-quinoline
• 88343-09-3
• DTXSID10508461
• 1-Methyl-6-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C13H17N/c1-3-5-11-7-8-13-12(10-11)6-4-9-14(13)2/h3,7-8,10H,1,4-6,9H2,2H3
• InChI Key： QPWOEKMHCPZESE-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(CC=C)=CC=2CCC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų